Cas no 1352498-80-6 (Cyclopropyl-[1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-6-yl]-amine)
Cyclopropyl-[1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-6-yl]-amine Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropyl-[1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-6-yl]-amine
-
- Inchi: 1S/C20H25N3O2S/c1-15-5-10-18(11-6-15)26(24,25)23-13-3-2-4-19(23)16-7-12-20(21-14-16)22-17-8-9-17/h5-7,10-12,14,17,19H,2-4,8-9,13H2,1H3,(H,21,22)
- InChI Key: KUEWRVFTXQEPFM-UHFFFAOYSA-N
- SMILES: C1(NC2CC2)=NC=C(C2CCCCN2S(C2=CC=C(C)C=C2)(=O)=O)C=C1
Computed Properties
- Exact Mass: 371.167
- Monoisotopic Mass: 371.167
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 564
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 70.7A^2
Cyclopropyl-[1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-6-yl]-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM495381-1g |
N-Cyclopropyl-5-(1-tosylpiperidin-2-yl)pyridin-2-amine |
1352498-80-6 | 97% | 1g |
$1061 | 2023-03-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1678354-1g |
N-cyclopropyl-5-(1-tosylpiperidin-2-yl)pyridin-2-amine |
1352498-80-6 | 98% | 1g |
¥15542 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1678354-5g |
N-cyclopropyl-5-(1-tosylpiperidin-2-yl)pyridin-2-amine |
1352498-80-6 | 98% | 5g |
¥21148 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1678354-10g |
N-cyclopropyl-5-(1-tosylpiperidin-2-yl)pyridin-2-amine |
1352498-80-6 | 98% | 10g |
¥25844 | 2023-04-15 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD611389-1g |
N-Cyclopropyl-5-(1-tosylpiperidin-2-yl)pyridin-2-amine |
1352498-80-6 | 97% | 1g |
¥7343.0 | 2023-04-10 |
Cyclopropyl-[1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-6-yl]-amine Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
Additional information on Cyclopropyl-[1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-6-yl]-amine
Introduction to Cyclopropyl-[1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-6-yl]-amine (CAS No. 1352498-80-6)
Cyclopropyl-[1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-6-yl]-amine is a sophisticated organic compound characterized by its intricate molecular architecture. This compound, identified by the CAS number 1352498-80-6, has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. The presence of both cyclopropyl and bipyridine moieties in its structure imparts distinct electronic and steric characteristics, making it a promising candidate for various biochemical applications.
The< strong>toluene-4-sulfonyl group attached to the bipyridine core introduces a polar moiety that enhances solubility and interaction with biological targets. This feature is particularly valuable in drug design, where optimal solubility and binding affinity are critical for therapeutic efficacy. The compound's hexahydro[bipyrrolyl] backbone provides a rigid scaffold that can be fine-tuned to modulate interactions with specific biological receptors. Such structural versatility has made it a subject of extensive research in the development of novel pharmaceutical agents.
In recent years, the pharmaceutical industry has seen a surge in the exploration of bipyridine derivatives due to their potential as pharmacophores in drug discovery. Bipyridine-based compounds have been widely studied for their roles as antiviral, anticancer, and antimicrobial agents. The incorporation of the cyclopropyl group into these derivatives further enhances their pharmacological profile by introducing steric hindrance that can improve binding specificity. This combination of features makes Cyclopropyl-[1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-6-yl]-amine a compound of great interest for medicinal chemists.
One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The< strong>bipyridine moiety is known to exhibit strong binding interactions with various biological targets, including metal ions and enzymes. The< strong>cyclopropyl group adds an additional layer of complexity by influencing the conformational flexibility of the molecule. This balance between rigidity and flexibility allows for precise tuning of pharmacokinetic properties such as bioavailability and metabolic stability.
The< strong>toluene-4-sulfonyl group not only enhances solubility but also contributes to the compound's overall electronic properties. This feature is particularly important in designing molecules that can interact with biological systems through both hydrophobic and hydrophilic interactions. Such dual interaction capabilities are often essential for achieving high efficacy in therapeutic applications. The compound's ability to engage with multiple binding sites on a target protein can lead to more potent and selective drug action.
Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions using techniques such as molecular dynamics simulations and quantum mechanical calculations. These methods have been instrumental in understanding the behavior of complex molecules like Cyclopropyl-[1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-6-yl]-amine in both aqueous and lipid environments. Such insights are crucial for optimizing drug design strategies and improving the likelihood of success in clinical trials.
The synthesis of this compound represents a significant achievement in organic chemistry due to its multi-step synthetic route involving various functional group transformations. The introduction of the cyclopropyl group required careful control over reaction conditions to ensure high yield and purity. Similarly, the installation of the< strong>toluene-4-sulfonyl group demanded precise regioselectivity to avoid unwanted side reactions. These challenges highlight the skill required to synthesize such complex molecules and underscore the importance of advanced synthetic methodologies in modern drug discovery.
The potential applications of Cyclopropyl-[1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-6-yl]-amine extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. The unique structural features of this compound make it a versatile building block for designing novel materials with specific electronic properties. For instance,the bipyridine core can be used to create metal complexes with applications in catalysis or luminescent materials.
In conclusion,Cyclopropyl-[1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl}-6-yI]-amine (CAS No.1352498—80—6) is a remarkable compound with significant potential in various fields.Its intricate structure,comprising both cyclopropyl and bipyridine moieties,along with the< strong>toluene—4—sulfonyI group,makes it an attractive candidate for drug discovery.The recent advancements in computational chemistry have further enhanced our ability to understand and manipulate such complex molecules.As research continues,this compound is likely to play an increasingly important role in developing innovative therapies and materials.
1352498-80-6 (Cyclopropyl-[1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-6-yl]-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)